Cas no 1117-10-8 (Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)-)

• Product Name: Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)-
• CAS No: 1117-10-8
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 1203493
• PubChem ID: 5459971
• Update Time: 2025-04-20

Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)-
• (3R)-3-[(3R)-3-hydroxybutanoyl]oxybutanoic acid
• CHEBI:140392
• (3R)-3-{[(3R)-3-hydroxybutanoyl]oxy}butanoic acid
• 3r-(3r-hydroxybutyryloxy)butyric acid
• SCHEMBL2510666
• C04546
• CHEBI:17663
• 1117-10-8
• Q27102511
• (r)-3-[(r)-3-hydroxybutyryloxy]-butyric acid
• (R)-3-[(R)-3-hydroxybutanoyloxy]butanoic acid
• DTXSID00420082

• Inchi： 1S/C8H14O5/c1-5(9)3-8(12)13-6(2)4-7(10)11/h5-6,9H,3-4H2,1-2H3,(H,10,11)/t5-,6-/m1/s1
• InChI Key： RILHUWWTCSDPAN-PHDIDXHHSA-N
• SMILES： O(C(C[C@@H](C)O)=O)[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives